Cas no 1291838-53-3 (4-[3-(4-ethoxy-3-methoxyphenyl)-1,2,4-oxadiazol-5-yl]-2-(2-methylphenyl)-1,2-dihydrophthalazin-1-one)

• Product Name: 4-[3-(4-ethoxy-3-methoxyphenyl)-1,2,4-oxadiazol-5-yl]-2-(2-methylphenyl)-1,2-dihydrophthalazin-1-one
• CAS No: 1291838-53-3
• MF: C₂₆H₂₂N₄O₄
• MW: 454.477285861969
• CID: 5397134
• Update Time: 2025-10-12

4-[3-(4-ethoxy-3-methoxyphenyl)-1,2,4-oxadiazol-5-yl]-2-(2-methylphenyl)-1,2-dihydrophthalazin-1-one Chemical and Physical Properties

Names and Identifiers

• 4-[3-(4-Ethoxy-3-methoxyphenyl)-1,2,4-oxadiazol-5-yl]-2-(2-methylphenyl)-1(2H)-phthalazinone
• 4-[3-(4-ethoxy-3-methoxyphenyl)-1,2,4-oxadiazol-5-yl]-2-(2-methylphenyl)-1,2-dihydrophthalazin-1-one

• Inchi： 1S/C26H22N4O4/c1-4-33-21-14-13-17(15-22(21)32-3)24-27-25(34-29-24)23-18-10-6-7-11-19(18)26(31)30(28-23)20-12-8-5-9-16(20)2/h5-15H,4H2,1-3H3
• InChI Key： KHELEJWHQJCFFL-UHFFFAOYSA-N
• SMILES： C1(=O)C2=C(C=CC=C2)C(C2ON=C(C3=CC=C(OCC)C(OC)=C3)N=2)=NN1C1=CC=CC=C1C

Experimental Properties

• Density: 1.30±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 662.3±65.0 °C(Predicted)
• pka: -1.05±0.40(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Phthalazines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Benzodiazines Phthalazines

Additional information on 4-[3-(4-ethoxy-3-methoxyphenyl)-1,2,4-oxadiazol-5-yl]-2-(2-methylphenyl)-1,2-dihydrophthalazin-1-one

4-[3-(4-Ethoxy-3-Methoxyphenyl)-1,2,4-Oxadiazol-5-yl]-2-(2-Methylphenyl)-1,2-Dihydrophthalazin-1-one: A Comprehensive Overview

The compound with CAS No. 1291838-53-3, named 4-[3-(4-Ethoxy-3-Methoxyphenyl)-1,2,4-Oxadiazol-5-yl]-2-(2-Methylphenyl)-1,2-Dihydrophthalazin-1-one, has garnered significant attention in the field of organic chemistry and pharmacology due to its unique structural features and potential bioactive properties. This molecule is a derivative of phthalazinone, a class of compounds known for their diverse applications in drug discovery and material science.

Chemical Structure and Synthesis

The molecular structure of this compound is characterized by a phthalazinone core substituted with a 1,2,4-oxadiazole moiety at the 4-position and a 2-methylphenyl group at the 2-position. The oxadiazole ring is further substituted with a 4-ethoxy-3-methoxyphenyl group at the 3-position. This intricate substitution pattern suggests potential for modulating biological activities through fine-tuning of electronic and steric properties.

Recent advancements in synthetic methodologies have enabled the efficient construction of such complex heterocyclic systems. For instance, researchers have employed one-pot multi-component reactions and transition-metal catalyzed coupling reactions to synthesize this compound with high yields and excellent stereocontrol.

Bioactivity and Pharmacological Applications

Preliminary in vitro studies have demonstrated that 4-[3-(4-Ethoxy-3-Methoxyphenyl)-1,2,4-Oxadiazol-5-yl]-2-(2-Methylphenyl)-1,2-Dihydrophthalazin-1-one exhibits potent anti-inflammatory and antioxidant activities. The presence of electron-donating groups such as methoxy and ethoxy substituents on the aromatic rings likely contributes to these effects by stabilizing reactive intermediates and enhancing radical scavenging capabilities.

Moreover, this compound has shown promise as a potential anticancer agent. In recent studies using human cancer cell lines, it demonstrated selective cytotoxicity towards malignant cells while sparing normal cells to a significant extent. The mechanism of action appears to involve induction of apoptosis through modulation of key signaling pathways such as Bcl-2 family proteins and caspase activation.

Structural Optimization and Analog Design

To further enhance the therapeutic potential of this compound, researchers are actively exploring structural modifications. For example, substitution patterns on both the phthalazinone core and the oxadiazole ring are being systematically varied to optimize pharmacokinetic properties such as solubility, bioavailability, and metabolic stability.

Computational modeling techniques like molecular docking and QSAR analysis are being employed to guide these optimization efforts. These tools provide insights into how structural changes influence binding affinities to target proteins and overall bioactivity profiles.

Future Directions

The development of 4-[3-(4-Ethoxy-3-Methoxyphenyl)-1,2,4-Oxadiazol-5-yl]-2-(2-Methylphenyl)-1,2-Dihydrophthalazin-1-one into a clinically relevant drug candidate will require extensive preclinical evaluation. Key areas of focus include assessment of toxicity profiles in animal models, determination of optimal dosing regimens, and investigation of potential drug-drug interactions.

Additionally, exploring its combination therapy potential with existing treatments could unlock synergistic effects that enhance therapeutic outcomes while minimizing adverse effects.

Conclusion

In summary, CAS No. 1291838-53-3, or 4-[3-(4-Ethoxy-3-Methoxyphenyl)-1,2,4-Oxadiazol-5-yll]-..., represents a promising lead compound in contemporary drug discovery efforts. Its unique chemical architecture combined with emerging bioactivity data positions it as a valuable asset for advancing novel therapeutic strategies against inflammation-related disorders and cancer.